N-(1-azepanylcarbonothioyl)nicotinamide
Overview
Description
N-(1-azepanylcarbonothioyl)nicotinamide, also known as A-286982, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of nicotinamide adenine dinucleotide (NAD+) biosynthesis inhibitors.
Mechanism of Action
The mechanism of action of N-(1-azepanylcarbonothioyl)nicotinamide involves the inhibition of NAD+ biosynthesis enzymes, such as nicotinamide phosphoribosyltransferase (NAMPT). This inhibition leads to the depletion of NAD+ levels in cells, which can disrupt cellular metabolism and ultimately lead to cell death.
Biochemical and Physiological Effects:
The depletion of NAD+ levels in cells by N-(1-azepanylcarbonothioyl)nicotinamide has been shown to have several biochemical and physiological effects. It can induce autophagy, a process by which cells degrade and recycle their own components. This can lead to the death of cancer cells, which are known to be resistant to apoptosis. Additionally, N-(1-azepanylcarbonothioyl)nicotinamide has been shown to increase the sensitivity of cancer cells to chemotherapy.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-azepanylcarbonothioyl)nicotinamide in lab experiments is its specificity for NAD+ biosynthesis enzymes. This specificity allows for the selective inhibition of cancer cells, while leaving healthy cells unharmed. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research of N-(1-azepanylcarbonothioyl)nicotinamide. One direction is to investigate its potential use in combination with other anticancer agents to enhance their effectiveness. Another direction is to explore its potential use in the treatment of other diseases, such as metabolic disorders and neurodegenerative diseases. Additionally, the development of more soluble analogs of N-(1-azepanylcarbonothioyl)nicotinamide could improve its potential for clinical use.
Scientific Research Applications
N-(1-azepanylcarbonothioyl)nicotinamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of NAD+ biosynthesis enzymes, which can lead to the depletion of NAD+ levels in cells. This depletion has been linked to the inhibition of cancer cell growth, making N-(1-azepanylcarbonothioyl)nicotinamide a potential anticancer agent.
properties
IUPAC Name |
N-(azepane-1-carbothioyl)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3OS/c17-12(11-6-5-7-14-10-11)15-13(18)16-8-3-1-2-4-9-16/h5-7,10H,1-4,8-9H2,(H,15,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQQATTNQPWOCTB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=S)NC(=O)C2=CN=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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